(Z)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-[2-[5-[(3-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C26H26N6O7/c1-37-21-12-17(13-22(38-2)24(21)39-3)7-8-23(33)27-9-10-31-25-20(14-29-31)26(34)30(16-28-25)15-18-5-4-6-19(11-18)32(35)36/h4-8,11-14,16H,9-10,15H2,1-3H3,(H,27,33)/b8-7-
• InChI Key: QGJSEAMGNRBQGZ-FPLPWBNLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C26H26N6O7
• Molecular Weight: 534.5 g/mol

Description

(Z)-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C26H26N6O7 and its molecular weight is 534.529. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anticancer Activity : Studies have demonstrated the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their evaluation for anticancer activity. For instance, the synthesis of 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-d][1,3]oxazin-4-one derivatives and their testing against human breast adenocarcinoma cell lines showed promising anticancer activity, with some compounds displaying significant inhibitory effects (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

• Antimicrobial Activity : Novel pyrazole derivatives containing oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives were synthesized and characterized for their antimicrobial potential. Some of these compounds exhibited higher antimicrobial activity compared to standard drugs, showcasing their potential as antimicrobial agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Enzymatic Activity Modulation : The synthesis and cyclization reactions of pyrazolopyrimidinyl keto-esters revealed compounds that significantly increased the reactivity of cellobiase, an enzyme involved in cellulose breakdown. This indicates potential applications in biotechnology and enzymatic process optimization (Abd & Awas, 2008).